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Compound of Interest

Compound Name: Prallethrin

Cat. No.: B1678036 Get Quote

Prallethrin Solubility: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Prallethrin in water

and various organic solvents. The information is compiled from technical data sheets and

regulatory guidelines to support research, development, and formulation activities.

Core Data Summary
Prallethrin, a synthetic pyrethroid insecticide, exhibits distinct solubility characteristics that are

crucial for its formulation and application. It is characterized by its low solubility in aqueous

solutions and high solubility in a range of organic solvents.

Quantitative Solubility Data
The following table summarizes the quantitative solubility data for Prallethrin in water and

selected organic solvents.
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Solvent Solubility Temperature pH
Reference
Method

Water
8.03 mg/L

(0.00803 g/L)
25°C 5.5 - 5.6

EPA Guideline

CG-1500

Hexane
> 500,000 mg/L

(> 500 g/kg)
20 - 25°C N/A Not Specified

Methanol

> 500,000 mg/L

(> 50% at normal

temp.)

20 - 25°C N/A Not Specified

Xylene
> 500,000 mg/L

(> 500 g/kg)
20 - 25°C N/A Not Specified

Ethanol Highly Soluble Not Specified N/A Not Specified

Acetone Highly Soluble Not Specified N/A Not Specified

Toluene Highly Soluble Not Specified N/A Not Specified

Acetonitrile

A solution was

prepared,

implying good

solubility.

Not Specified N/A Not Specified

Note: "Highly Soluble" and "> 50%" indicate qualitative or semi-quantitative data from various

sources. The term "soluble in all common organic solvents" is also frequently used in technical

literature.[1][2]

Qualitative Solubility Overview
Water: Prallethrin is consistently described as "almost insoluble"[1], "negligible solubility"[2],

"sparingly soluble"[3], and having "very low water solubility". This is corroborated by the

quantitative data.

Organic Solvents: It is readily soluble in a wide array of organic solvents, including

hydrocarbons (hexane, toluene, xylene), alcohols (methanol, ethanol), and ketones

(acetone). This high lipophilicity is a key characteristic.
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Experimental Protocols
The standardized methods for determining the solubility data presented above are based on

internationally recognized guidelines.

Water Solubility Determination (Based on OECD
Guideline 105)
The water solubility of Prallethrin was determined following a method equivalent to the OECD

Guideline 105, specifically the "Flask Method," which is suitable for substances with solubilities

above 10⁻² g/L.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate. After equilibration, the concentration of the dissolved substance in the aqueous

phase is determined.

Apparatus:

Constant temperature bath

Shaking or stirring device

Centrifuge (if necessary)

Analytical instrumentation for concentration measurement (e.g., HPLC, GC)

Procedure:

An excess amount of Prallethrin is added to a flask containing purified water of a known pH.

The flask is sealed and agitated in a constant temperature bath (e.g., 25°C) for a sufficient

period to reach equilibrium (typically 24-48 hours).

Preliminary tests are often conducted to estimate the time required to reach equilibrium.

After equilibration, the mixture is allowed to stand to let suspended particles settle. If

necessary, centrifugation or filtration is used to separate the aqueous phase from the

undissolved substance.
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The concentration of Prallethrin in the clear aqueous phase is then determined using a

suitable and validated analytical method.

The procedure is repeated to ensure the results are reproducible.

Octanol-Water Partition Coefficient (Log P)
Determination (Based on OECD Guideline 107)
The octanol-water partition coefficient (Log P or Log Kₒₗ) is a measure of a substance's

lipophilicity. For Prallethrin, a Log P of 4.49 at 25°C was determined using the "Shake Flask

Method" as described in OECD Guideline 107.

Principle: The partition coefficient is the ratio of the equilibrium concentrations of a substance

dissolved in a two-phase system of n-octanol and water.

Procedure:

A solution of Prallethrin is prepared in either n-octanol or water.

This solution is mixed with the other solvent (pre-saturated with the first) in a vessel.

The vessel is shaken until equilibrium is reached.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of Prallethrin in both the n-octanol and water phases is determined by an

appropriate analytical method.

The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.
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Prallethrin Solubility Profile
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Caption: A diagram illustrating the contrasting solubility of Prallethrin in water and organic

solvents.

General Experimental Workflow for Solubility
Determination
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General Workflow for Solubility Determination

Start: Substance and Solvent

Preparation of Mixture
(Excess Solute)

Equilibration
(Constant Temperature Shaking)

Phase Separation
(Centrifugation/Filtration)

Concentration Analysis
(e.g., HPLC, GC)

End: Solubility Value

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]

2. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]

3. oecd.org [oecd.org]

To cite this document: BenchChem. [Prallethrin solubility in water and various organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678036#prallethrin-solubility-in-water-and-various-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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